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Compound of Interest

Compound Name: PMX 205 Trifluoroacetate

Cat. No.: B10800830

Safety Handling Protocols for PMX 205
Trifluoroacetate Powder

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of PMX
205 Trifluoroacetate powder, a potent C5a receptor peptide antagonist.[1] Due to its
pharmacological activity, this compound should be handled with care by personnel trained in
the safe management of potent pharmaceutical ingredients.[2]

Compound Information and Physical Properties

PMX 205 is a cyclic hexapeptide that acts as a potent antagonist of the C5a receptor (C5aR),
with an IC50 of 31 nM.[3][4][5] It is an orally active and brain-penetrant compound that has
been shown to block inflammatory signaling in various animal models.[3][5] The trifluoroacetate
salt is a common formulation for research use.

Table 1: Physical and Chemical Properties of PMX 205 Trifluoroacetate
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Property Value Source
Molecular Formula C47H63F3N1008 [6]
Molecular Weight 953.06 g/mol [6]
Appearance Crystalline solid [5]
Purity >95% to 99.50% [1][5]
Storage Temperature -20°C, sealed from moisture [1][6]

Water: Soluble to 1 mg/mL with
sonicationDMF: 30
N mg/mLDMSO: 30
Solubility _ [1][3]14]
mg/mLEthanol: 30
mg/mLEthanol:PBS (pH 7.2)

(1:6): 0.14 mg/mL

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for the trifluoroacetate salt of PMX 205 is not readily
available, the SDS for PMX 205 acetate indicates that the compound is considered toxic and a
moderate to severe irritant to the skin and eyes.[2] It is crucial to handle this substance as a
potent pharmacologically active ingredient.[2]

Table 2: Hazard Identification and Recommended Safety Measures
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Hazard

Description

Recommended
Precautions & First Aid

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic.[2] The quantitative
toxicological properties (e.g.,
LD50/LC50) have not been
fully characterized. As a potent
compound, exposure should

be minimized.

Handling: Use appropriate
engineering controls (e.g.,
chemical fume hood, ventilated
balance enclosure) and
personal protective equipment
(PPE). Avoid inhalation of
powder and contact with skin

and eyes.[2]

Skin Irritation

Moderate to severe irritant.[2]

Precautions: Wear nitrile
gloves (double-gloving
recommended), a lab coat,
and disposable sleeves. First
Aid: In case of skin contact,
immediately flush with copious
amounts of water and remove

contaminated clothing.[2]

Eye Irritation

Moderate to severe irritant.[2]

Precautions: Wear safety
glasses or goggles. For
powder handling, a full-face
respirator is recommended.
First Aid: In case of eye
contact, flush with copious
amounts of water for at least
15 minutes, separating the
eyelids with fingers. Seek

medical attention.[2]

Inhalation Hazard

Powder can be aerosolized

and inhaled.

Precautions: Handle in a well-
ventilated area, preferably
within a chemical fume hood or
other containment device. Use
a powered air-purifying
respirator (PAPR) for handling

larger quantities. First Aid: If
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inhaled, move to fresh air. If
breathing is difficult, provide

oxygen.[2]

Precautions: Do not eat, drink,
or smoke in the laboratory.
Wash hands thoroughly after
) ) o handling. First Aid: If
Ingestion Hazard Potentially toxic if swallowed.
swallowed, wash out the
mouth with water. Seek

immediate medical attention.

[2]

Occupational Exposure Limits (OELS): Specific OELs for PMX 205 Trifluoroacetate have not
been established. In the absence of such data, a precautionary approach is necessary. The
principles of Occupational Exposure Banding (OEB) for potent compounds should be applied,
which involves implementing stringent containment and control measures to minimize
exposure.

Experimental Protocols
General Handling and Storage Protocol

Receiving and Storage:

» Upon receipt, inspect the container for any damage.

o Store the container in a designated, well-ventilated, and secure location at -20°C.[1][6]
o Keep the container tightly sealed and protected from moisture.[6]

Weighing the Powder:

» Perform all weighing operations within a certified chemical fume hood or a ventilated balance
enclosure to prevent inhalation of the powder.

» Wear appropriate PPE: a lab coat, double nitrile gloves, and safety goggles. For larger
guantities, a PAPR is recommended.
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e Use dedicated spatulas and weighing boats.

» Clean the weighing area and equipment with a suitable solvent (e.g., 70% ethanol) after use
to decontaminate surfaces.

» Dispose of all contaminated materials as hazardous waste.

Protocol for Preparation of a Stock Solution

This protocol provides a general guideline for preparing a stock solution. The choice of solvent
will depend on the specific experimental requirements.

Materials:

PMX 205 Trifluoroacetate powder

Appropriate solvent (e.g., DMSO, sterile water)

Sterile, conical-bottom tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended for aqueous solutions)
Procedure:

o Equilibrate the vial of PMX 205 Trifluoroacetate powder to room temperature before
opening to prevent condensation.

o Perform all operations in a laminar flow hood or a chemical fume hood.
o Carefully weigh the desired amount of powder and transfer it to a sterile tube.

o Add the calculated volume of the chosen solvent to the tube. For example, to prepare a 10
mM stock solution in DMSO (MW = 953.06 g/mol ), add 1.0493 mL of DMSO to 1 mg of the
powder.
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o Vortex the solution until the powder is completely dissolved.

e If preparing an aqueous solution, sonication may be necessary to achieve full dissolution
(e.g., for a 1 mg/mL solution in water).[1]

e Once dissolved, the solution should be clear.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the stock solutions at -20°C or -80°C. Stock solutions in solvent are generally stable for
at least one month at -20°C and up to a year at -80°C.

Visualizations
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Safe Handling Workflow for PMX 205 Trifluoroacetate Powder
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Conduct Risk Assessment

i

Gather Materials & PPE

Handling in Containment

Weigh Powder in Ventilated Enclosure

:

Prepare Solution in Fume Hood

i

Aliquot and Store at -20°C

Post-Handling
v

Decontaminate Surfaces & Equipment

:

Dispose of Hazardous Waste

i

Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for safe handling of PMX 205 Trifluoroacetate powder.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10800830?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PPE Selection Protocol for PMX 205 Trifluoroacetate

Start: Handling PMX 205
Handling Powder?

Yes
Handling Solution? Large Quantity?
No (Indirect Handling)

No (Small Quantity)

Minimum PPE: Enhanced PPE: Full Protection:
Lab Coat, Safety Glasses, Lab Coat, Safety Goggles, Lab Coat, Full-Face Respirator,
Single Gloves Double Gloves Double Gloves, Sleeves

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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